5-(3-isopropyl-1,2,4-oxadiazol-5-yl)-N-methyl-N-[(3-methyl-5-isoxazolyl)methyl]-2-pyridinamine

• IUPAC Name: N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-5-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)pyridin-2-amine
• InChI: InChI=1S/C16H19N5O2/c1-10(2)15-18-16(23-20-15)12-5-6-14(17-8-12)21(4)9-13-7-11(3)19-22-13/h5-8,10H,9H2,1-4H3
• InChI Key: CUTXZLFHRSMWFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN(C)C2=NC=C(C=C2)C3=NC(=NO3)C(C)C
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

Oxadiazoles and isoxazoles are classes of organic compounds that contain a five-membered heterocyclic ring with three carbon atoms, one oxygen atom, and two nitrogen atoms. They are widely used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of oxadiazoles often involves the cyclization of appropriate precursors, such as hydrazides or amidoximes. Isoxazoles can be synthesized through the 1,3-dipolar cycloaddition or the nitrile oxide cycloaddition.

Molecular Structure Analysis

The molecular structure of oxadiazoles and isoxazoles consists of a five-membered ring with three carbon atoms, one oxygen atom, and two nitrogen atoms. The exact structure would depend on the specific substituents attached to the ring.

Chemical Reactions Analysis

The chemical reactions involving oxadiazoles and isoxazoles can be quite diverse, depending on the specific substituents present on the ring. They can undergo various reactions such as substitutions, additions, and cyclizations.

Physical and Chemical Properties Analysis

The physical and chemical properties of oxadiazoles and isoxazoles depend on their specific structure. For example, the presence of different substituents can affect their polarity, solubility, and stability.

Mechanism of Action

The mechanism of action of oxadiazoles and isoxazoles in biological systems can vary widely, depending on their specific structure and the target they interact with. They have been found to exhibit a wide range of biological activities, including antibacterial, antiviral, and antileishmanial activities.

Safety and Hazards

The safety and hazards associated with oxadiazoles and isoxazoles can vary widely, depending on their specific structure. Some may be toxic or hazardous, so appropriate safety precautions should be taken when handling them.

Future Directions

The future directions in the research of oxadiazoles and isoxazoles could involve the development of new synthetic methods, the exploration of their biological activities, and their use in the design of new drugs.